Cas no 1158105-81-7 (N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine)
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine is a specialized organic compound featuring a trifluoromethylphenoxy group and an amidine functionality. Its unique structure, combining electron-withdrawing and nucleophilic properties, makes it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amidine moiety offers reactivity for further derivatization. This compound is particularly useful as an intermediate in synthesizing biologically active molecules, including enzyme inhibitors and receptor modulators. Its well-defined reactivity profile and stability under various conditions make it a reliable choice for applications requiring precise molecular modifications. Suitable for controlled laboratory use, it requires handling under inert conditions to preserve its integrity.
1158105-81-7 structure
Product Name:N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine
CAS No:1158105-81-7
MF:C9H9F3N2O2
MW:234.175172567368
MDL:MFCD10695789
CID:5215666
Update Time:2026-03-06
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine Chemical and Physical Properties
Names and Identifiers
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- N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine
- Ethanimidamide, N-hydroxy-2-[4-(trifluoromethyl)phenoxy]-
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- MDL: MFCD10695789
- Inchi: 1S/C9H9F3N2O2/c10-9(11,12)6-1-3-7(4-2-6)16-5-8(13)14-15/h1-4,15H,5H2,(H2,13,14)
- InChI Key: KHOAOAPHZPQDSM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC/C(=N/O)/N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 248
- XLogP3: 2
- Topological Polar Surface Area: 67.8
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB532466-1 g |
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine; . |
1158105-81-7 | 1g |
€651.60 | 2023-05-18 | ||
| abcr | AB532466-5 g |
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine; . |
1158105-81-7 | 5g |
€1846.50 | 2023-05-18 | ||
| abcr | AB532466-1g |
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine; . |
1158105-81-7 | 1g |
€651.60 | 2025-04-22 | ||
| abcr | AB532466-5g |
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine; . |
1158105-81-7 | 5g |
€1846.50 | 2025-04-22 |
N-Hydroxy-2-(4-trifluoromethyl-phenoxy)-acetamidine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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